Cas no 197015-74-0 (Benzoic acid, 2-methoxy-3,5-bis(trifluoromethyl)-)

• Product Name: Benzoic acid, 2-methoxy-3,5-bis(trifluoromethyl)-
• CAS No: 197015-74-0
• Molecular Formula: C₁₀H₆O₃F₆
• Molecular Weight: 288.143
• MDL: MFCD27946889
• CID: 3870545
• PubChem ID: 10684743

Benzoic acid, 2-methoxy-3,5-bis(trifluoromethyl)- Properties

Names and Identifiers

• Benzoic acid, 2-methoxy-3,5-bis(trifluoromethyl)-
• 3,5-Bis(trifluoromethyl)-2-methoxybenzoic acid
• 197015-74-0
• E93228
• SCHEMBL22114934
• CS-0191167
• 2-methoxy-3,5-bis(trifluoromethyl)benzoic Acid
• QXKHBZGPGPNUGZ-UHFFFAOYSA-N

• MDL： MFCD27946889
• InChIKey： QXKHBZGPGPNUGZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H6F6O3/c1-19-7-5(8(17)18)2-4(9(11,12)13)3-6(7)10(14,15)16/h2-3H,1H3,(H,17,18)

Computed Properties

• Exact Mass: 288.02211302Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 2
• Monoisotopic Mass: 288.02211302Da
• Heavy Atom Count: 19
• Complexity: 337
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives